Cas no 1806982-44-4 (5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride
• CAS No: 1806982-44-4
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4804636
• Update Time: 2025-05-22

5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-4(8(10)11)2-13-6(5(3)12)7(9)14/h2,8H,1H3
• InChI Key： MMMNQSBZBLBSNI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)N=CC(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride

5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride (CAS No. 1806982-44-4) is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile properties and roles in various chemical reactions. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 5, an iodo group at position 3, a methyl group at position 4, and a carbonyl chloride group at position 2. These substituents confer unique electronic and steric properties, making it an invaluable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyridine derivatives like 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride in the development of novel drug delivery systems. The presence of the carbonyl chloride group facilitates the formation of amides or esters, which are critical in designing bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the synthesis of anti-cancer agents, where the iodo group plays a pivotal role in mediating specific biological interactions. The difluoromethyl substituent further enhances the compound's stability and solubility, making it an ideal candidate for large-scale synthetic processes.

In addition to its role in pharmaceuticals, 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride has found applications in the field of materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of advanced catalysts for industrial processes. Recent advancements in catalytic chemistry have demonstrated that this compound can significantly enhance the efficiency of reactions such as cross-coupling and polymerization, thereby reducing production costs and improving product quality.

The synthesis of 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. The starting material is typically a pyridine derivative, which undergoes sequential substitution reactions to introduce the desired substituents. The introduction of the difluoromethyl group is achieved through nucleophilic substitution using a suitable fluorinating agent, while the iodo and methyl groups are introduced via electrophilic substitution or alkylation reactions. The final step involves the conversion of a hydroxyl or amide group into a carbonyl chloride using thionyl chloride or similar reagents.

From an analytical standpoint, 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride exhibits distinct spectroscopic properties that make it amenable to various characterization techniques. For example, its infrared (IR) spectrum shows characteristic absorption bands corresponding to the C=O stretch (approximately 1800 cm⁻¹) and C-F stretches (around 1200–1300 cm⁻¹). Nuclear magnetic resonance (NMR) spectroscopy provides further insights into its molecular structure, with distinct signals for each substituent. Mass spectrometry (MS) analysis confirms its molecular weight and structural integrity, which is crucial for quality control in industrial settings.

Recent research has also focused on optimizing the storage and handling conditions for 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride to ensure its stability and prevent degradation. Studies have shown that this compound is sensitive to moisture and light, necessitating storage in dry conditions under inert atmospheres such as nitrogen or argon. Proper handling procedures are essential to maintain its reactivity and ensure safe use in laboratory and industrial environments.

In conclusion, 5-(Difluoromethyl)-3-iodo-4-methylpyridine-2-carbonyl chloride (CAS No. 1806982-44-4) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in drug development, a catalyst precursor in materials science, and a key component in advanced chemical processes. As research continues to uncover new potential uses for this compound, its role in driving innovation across various industries is expected to grow significantly.